57-85-2

Testosterone propionate

In Stock

• CAS RN:
• 57-85-2

• Formula:
• C22H32O3

• InChI:
• InChI=1S/C22H32O3/c1-4-20(24)25-19-8-7-17-16-6-5-14-13-15(23)9-11-21(14,2)18(16)10-12-22(17,19)3/h13,16-19H,4-12H2,1-3H3/t16?,17?,18?,19-,21-,22-/m0/s1

• InChIKey:
• PDMMFKSKQVNJMI-BLQWBTBKSA-N

• Testosterone Propionate is a short acting oil-based injectable formulation of testosterone. Testosterone inhibits gonadotropin secretion from the pituitary gland and ablates estrogen production in the ovaries, thereby decreasing endogenous estrogen levels. In addition, this agent promotes the maintenance of male sex characteristics and is indicated for testosterone replacement in hypogonadal males. (NCI04)
  Testosterone propionate appears as odorless white or yellowish-white crystals or a white or creamy-white crystalline powder. (NTP, 1992)
  Testosterone propionate, also known as testex or virormone, belongs to the class of organic compounds known as steroid esters. Steroid esters are compounds containing a steroid moiety which bears a carboxylic acid ester group. Testosterone propionate exists as a solid and is considered to be practically insoluble (in water) and relat...

N-Nitrosoglycocholic acid

• CAS RN:
• 76757-85-2

• Formula:
• C26H42N2O7

• InChI:
• InChI=1S/C26H42N2O7/c1-14(4-7-22(32)28(27-35)13-23(33)34)17-5-6-18-24-19(12-21(31)26(17,18)3)25(2)9-8-16(29)10-15(25)11-20(24)30/h14-21,24,29-31H,4-13H2,1-3H3,(H,33,34)/t14-,15+,16-,17-,18+,19+,20-,21+,24+,25+,26-/m1/s1

• InChIKey:
• IWZAMXSNVROOQA-FRVQLJSFSA-N

• N-Nitrosoglycocholic acid, also known as N-Nitrosoglycocholic acid, is a useful research compound. Its molecular formula is C26H42N2O7 and its molecular weight is 494.6 g/mol. The purity is usually 95%.

5-(4-Chlorophenyl)-1,3,4-thiadiazole-2-thiol

In Stock

• CAS RN:
• 63857-85-2

• Formula:
• C8H5ClN2S2

• InChI:
• InChI=1S/C8H5ClN2S2/c9-6-3-1-5(2-4-6)7-10-11-8(12)13-7/h1-4H,(H,11,12)

• InChIKey:
• NGMTZWFKSLNRMT-UHFFFAOYSA-N

• 5-(4-Chlorophenyl)-1,3,4-thiadiazole-2-thiol is a useful research compound. Its molecular formula is C8H5ClN2S2 and its molecular weight is 228.7 g/mol. The purity is usually 95%.

methyl 4-(2,4-dichlorobenzoyl)-1H-pyrrole-2-carboxylate

In Stock

• CAS RN:
• 453557-85-2

• Formula:
• C13H9Cl2NO3

• InChI:
• InChI=1S/C13H9Cl2NO3/c1-19-13(18)11-4-7(6-16-11)12(17)9-3-2-8(14)5-10(9)15/h2-6,16H,1H3

• InChIKey:
• UEYWAADYIKXWJI-UHFFFAOYSA-N

• Methyl 4-(2,4-dichlorobenzoyl)-1H-pyrrole-2-carboxylate is a useful research compound. Its molecular formula is C13H9Cl2NO3 and its molecular weight is 298.12 g/mol. The purity is usually 95%.

3-(4-(4-methoxyphenyl)thiazol-2-yl)-6-nitro-2H-chromen-2-one

In Stock

• CAS RN:
• 330557-85-2

• Formula:
• C19H12N2O5S

• InChI:
• InChI=1S/C19H12N2O5S/c1-25-14-5-2-11(3-6-14)16-10-27-18(20-16)15-9-12-8-13(21(23)24)4-7-17(12)26-19(15)22/h2-10H,1H3

• InChIKey:
• OPHKRCRRUANTHW-UHFFFAOYSA-N

• 3-(4-(4-methoxyphenyl)thiazol-2-yl)-6-nitro-2H-chromen-2-one is a useful research compound. Its molecular formula is C19H12N2O5S and its molecular weight is 380.37. The purity is usually 95%.

1,3-Benzenedicarboxamide, 5-amino-N,N'-diphenyl-

In Stock

• CAS RN:
• 123457-85-2

• Formula:
• C20H17N3O2

• InChI:
• InChI=1S/C20H17N3O2/c21-16-12-14(19(24)22-17-7-3-1-4-8-17)11-15(13-16)20(25)23-18-9-5-2-6-10-18/h1-13H,21H2,(H,22,24)(H,23,25)

• InChIKey:
• QJINSLYQQVGQMT-UHFFFAOYSA-N

• 1,3-Benzenedicarboxamide, 5-amino-N,N'-diphenyl- is a useful research compound. Its molecular formula is C20H17N3O2 and its molecular weight is 331.4 g/mol. The purity is usually 95%.

N-(6-fluorobenzo[d]thiazol-2-yl)-2-(thiophen-2-yl)acetamide

In Stock

• CAS RN:
• 848257-85-2

• Formula:
• C13H9FN2OS2

• InChI:
• InChI=1S/C13H9FN2OS2/c14-8-3-4-10-11(6-8)19-13(15-10)16-12(17)7-9-2-1-5-18-9/h1-6H,7H2,(H,15,16,17)

• InChIKey:
• ROZXGPSMRAMAPG-UHFFFAOYSA-N

• N-(6-fluorobenzo[d]thiazol-2-yl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C13H9FN2OS2 and its molecular weight is 292.35. The purity is usually 95%.

6-Acetyl-2-(2,5-dichlorothiophene-3-carboxamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide

In Stock

• CAS RN:
• 864857-85-2

• Formula:
• C15H13Cl2N3O3S2

• InChI:
• InChI=1S/C15H13Cl2N3O3S2/c1-6(21)20-3-2-7-9(5-20)24-15(11(7)13(18)22)19-14(23)8-4-10(16)25-12(8)17/h4H,2-3,5H2,1H3,(H2,18,22)(H,19,23)

• InChIKey:
• STRPVJVRBGZJNK-UHFFFAOYSA-N

• 6-Acetyl-2-(2,5-dichlorothiophene-3-carboxamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide is a useful research compound. Its molecular formula is C15H13Cl2N3O3S2 and its molecular weight is 418.31. The purity is usually 95%.

N-(2,2-diethoxyethyl)-N'-(3-fluorophenyl)oxamide

In Stock

• CAS RN:
• 898357-85-2

• Formula:
• C14H19FN2O4

• InChI:
• InChI=1S/C14H19FN2O4/c1-3-20-12(21-4-2)9-16-13(18)14(19)17-11-7-5-6-10(15)8-11/h5-8,12H,3-4,9H2,1-2H3,(H,16,18)(H,17,19)

• InChIKey:
• QNIGLDZZRAHUNY-UHFFFAOYSA-N

• N-(2,2-diethoxyethyl)-N'-(3-fluorophenyl)oxamide is a useful research compound. Its molecular formula is C14H19FN2O4 and its molecular weight is 298.314. The purity is usually 95%.

5-Iodo-2-methoxyphenol

In Stock

• CAS RN:
• 160257-85-2

• Formula:
• C7H7IO2

• InChI:
• InChI=1S/C7H7IO2/c1-10-7-3-2-5(8)4-6(7)9/h2-4,9H,1H3

• InChIKey:
• PUJBOIRXGIWNQL-UHFFFAOYSA-N

• 5-Iodo-2-methoxyphenol is a useful research compound. Its molecular formula is C7H7IO2 and its molecular weight is 250.03 g/mol. The purity is usually 95%.

2-[3-(3-Fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]quinoline

• CAS RN:
• 929857-85-2

• Formula:
• C18H10FN5S

• InChI:
• InChI=1S/C18H10FN5S/c19-13-6-3-5-12(10-13)16-21-22-18-24(16)23-17(25-18)15-9-8-11-4-1-2-7-14(11)20-15/h1-10H

• InChIKey:
• SXWHCWYCJZZKSU-UHFFFAOYSA-N

• 2-[3-(3-Fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]quinoline is a useful research compound. Its molecular formula is C18H10FN5S and its molecular weight is 347.4g/mol. The purity is usually 95%.

Ethyl 8-oxo-8-(4-pentyloxyphenyl)octanoate

In Stock

• CAS RN:
• 898757-85-2

• Formula:
• C21H32O4

• InChI:
• InChI=1S/C21H32O4/c1-3-5-10-17-25-19-15-13-18(14-16-19)20(22)11-8-6-7-9-12-21(23)24-4-2/h13-16H,3-12,17H2,1-2H3

• InChIKey:
• WUARCUGVDUBZCN-UHFFFAOYSA-N

• Ethyl 8-oxo-8-(4-pentyloxyphenyl)octanoate is a useful research compound. Its molecular formula is C21H32O4 and its molecular weight is 348.5 g/mol. The purity is usually 95%.

Terephthalamic acid, N-(5-(p-aminophenoxy)pentyl)-, methyl ester

• CAS RN:
• 102457-85-2

• Formula:
• C20H24N2O4

• InChI:
• InChI=1S/C20H24N2O4/c1-25-20(24)16-7-5-15(6-8-16)19(23)22-13-3-2-4-14-26-18-11-9-17(21)10-12-18/h5-12H,2-4,13-14,21H2,1H3,(H,22,23)

• InChIKey:
• YPTIACYVDQYWJH-UHFFFAOYSA-N

• Terephthalamic acid, N-(5-(p-aminophenoxy)pentyl)-, methyl ester is a bioactive chemical.

(2Z)-2-[(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)imino]-N-(2-fluorophenyl)-2H-chromene-3-carboxamide

In Stock

• CAS RN:
• 330157-85-2

• Formula:
• C25H18FN3O2S

• InChI:
• InChI=1S/C25H18FN3O2S/c26-19-9-3-4-10-20(19)28-23(30)17-13-15-7-1-5-11-21(15)31-24(17)29-25-18(14-27)16-8-2-6-12-22(16)32-25/h1,3-5,7,9-11,13H,2,6,8,12H2,(H,28,30)/b29-24-

• InChIKey:
• BRAMISPCCLCSJD-OLFWJLLRSA-N

• (2Z)-2-[(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)imino]-N-(2-fluorophenyl)-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C25H18FN3O2S and its molecular weight is 443.5g/mol. The purity is usually 95%.

5-Cyano-3-methyl-1-benzothiophene-2-sulfonyl chloride

In Stock

• CAS RN:
• 1030857-85-2

• Formula:
• C10H6ClNO2S2

• InChI:
• InChI=1S/C10H6ClNO2S2/c1-6-8-4-7(5-12)2-3-9(8)15-10(6)16(11,13)14/h2-4H,1H3

• InChIKey:
• WPKYNNLMCXMKLE-UHFFFAOYSA-N

• 5-Cyano-3-methyl-1-benzothiophene-2-sulfonyl chloride is a useful research compound. Its molecular formula is C10H6ClNO2S2 and its molecular weight is 271.73. The purity is usually 95%.

N-((1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl)-9H-xanthene-9-carboxamide

In Stock

• CAS RN:
• 1797057-85-2

• Formula:
• C26H24N4O2

• InChI:
• InChI=1S/C26H24N4O2/c27-16-19-6-5-13-28-25(19)30-14-11-18(12-15-30)17-29-26(31)24-20-7-1-3-9-22(20)32-23-10-4-2-8-21(23)24/h1-10,13,18,24H,11-12,14-15,17H2,(H,29,31)

• InChIKey:
• HXOBGNYLNNQJEY-UHFFFAOYSA-N

• N-((1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl)-9H-xanthene-9-carboxamide is a useful research compound. Its molecular formula is C26H24N4O2 and its molecular weight is 424.504. The purity is usually 95%.

Methyl (1R,2R,4R,5R)-5-(prop-2-enoylamino)bicyclo[2.2.1]heptane-2-carboxylate

Usually In Stock

• CAS RN:
• 2361657-85-2

• Formula:
• C12H17NO3

• InChI:
• InChI=1S/C12H17NO3/c1-3-11(14)13-10-6-7-4-8(10)5-9(7)12(15)16-2/h3,7-10H,1,4-6H2,2H3,(H,13,14)/t7-,8-,9-,10-/m1/s1

• InChIKey:
• FTBSROLQUOGMSS-ZYUZMQFOSA-N

• Methyl (1R,2R,4R,5R)-5-(prop-2-enoylamino)bicyclo[2.2.1]heptane-2-carboxylate is a useful research compound. Its molecular formula is C12H17NO3 and its molecular weight is 223.272. The purity is usually 95%.

N-(Oxolan-3-ylmethyl)-4-(prop-2-enoylamino)benzamide

Usually In Stock

• CAS RN:
• 2361857-85-2

• Formula:
• C15H18N2O3

• InChI:
• InChI=1S/C15H18N2O3/c1-2-14(18)17-13-5-3-12(4-6-13)15(19)16-9-11-7-8-20-10-11/h2-6,11H,1,7-10H2,(H,16,19)(H,17,18)

• InChIKey:
• ZFJLFLUKTZYDAC-UHFFFAOYSA-N

• N-(Oxolan-3-ylmethyl)-4-(prop-2-enoylamino)benzamide is a useful research compound. Its molecular formula is C15H18N2O3 and its molecular weight is 274.32. The purity is usually 95%.